(2,6-Difluorophenyl)(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone

• IUPAC Name: (2,6-difluorophenyl)-(4-pyrazin-2-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C16H15F2N3O2/c17-12-2-1-3-13(18)15(12)16(22)21-8-4-11(5-9-21)23-14-10-19-6-7-20-14/h1-3,6-7,10-11H,4-5,8-9H2
• InChI Key: AUSKOCBJELDCBL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=CN=C2)C(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C16H15F2N3O2
• Molecular Weight: 319.31 g/mol

Description

(2,6-Difluorophenyl)(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone, also known as JNJ-40411813, is a small molecule drug that is currently being researched for its potential therapeutic applications in various diseases. It is a selective and potent antagonist of the kappa opioid receptor (KOR) and has shown promising results in preclinical studies.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Mallesha and Mohana (2014) detailed the synthesis of new 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives, which were evaluated for their in vitro antibacterial and antifungal activities. Certain derivatives exhibited significant antimicrobial activity against various pathogenic bacterial and fungal strains, suggesting potential therapeutic applications (L. Mallesha, K. Mohana, 2014).

Molecular Interaction Studies

Research into molecular interactions of related compounds, such as the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with CB1 cannabinoid receptors, offers insights into the structural requirements for receptor binding and activity. This information could be invaluable for the design of new therapeutic agents targeting cannabinoid receptors (J. Shim, W. Welsh, E. Cartier, J. Edwards, A. Howlett, 2002).

Structural and Theoretical Studies

Karthik et al. (2021) conducted thermal, optical, etching, structural studies, and theoretical calculations on a similar compound, providing comprehensive insights into its properties and interactions at the molecular level. Such studies are crucial for understanding the physical and chemical behaviors of these compounds, which can inform their practical applications in various fields (C. S. Karthik, K. Kumara, S. Naveen, L. Mallesha, P. Mallu, M. Deepa Urs, N. K. Lokanath, 2021).

Novel Synthetic Approaches

Research on the synthesis of related compounds, such as the preparation of (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride, highlights innovative synthetic methodologies that enhance the accessibility of these compounds for further study and application. Such research contributes to the development of new pharmaceuticals and materials by providing efficient routes to complex molecules (Zheng Rui, 2010).